1-Bromo-2-ethyl-4-iodobenzene
Overview
Description
1-Bromo-2-ethyl-4-iodobenzene is an aryl halide with the molecular formula C8H8BrI . It is also known as 2-Bromo-4-ethyl-1-iodobenzene . It has a molecular weight of 310.96 and is typically in liquid form .
Molecular Structure Analysis
The molecular structure of 1-Bromo-2-ethyl-4-iodobenzene consists of a benzene ring substituted with a bromine atom, an iodine atom, and an ethyl group . The exact positions of these substituents on the benzene ring can be determined by the compound’s IUPAC name .Chemical Reactions Analysis
Aryl iodides like 1-Bromo-2-ethyl-4-iodobenzene are known to be more reactive than aryl bromides in the Sonogashira coupling . This allows the iodine end of the molecule to be selectively coupled to a terminal acetylene while leaving the bromine end unreacted .Physical And Chemical Properties Analysis
1-Bromo-2-ethyl-4-iodobenzene is a liquid at room temperature . It has a molecular weight of 310.96 and a molecular formula of C8H8BrI .Scientific Research Applications
OLED Pharmaceutical Intermediate
1-Bromo-2-ethyl-4-iodobenzene is used as an OLED (Organic Light Emitting Diode) pharmaceutical intermediate . OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones, handheld game consoles, and PDAs.
Reagent for In Situ Desilylation and Coupling of Silylated Alkynes
This compound serves as a reagent for in situ desilylation and coupling of silylated alkynes . This process is crucial in the synthesis of various organic compounds.
Substrate in Copper-free Sonogashira Coupling
1-Bromo-2-ethyl-4-iodobenzene is used as a substrate in copper-free Sonogashira coupling in aqueous acetone . The Sonogashira coupling is a cross-coupling reaction used in organic synthesis to create carbon-carbon bonds.
Synthesis of Dibromostyrenes
This compound is also used in the synthesis of dibromostyrenes . Dibromostyrenes are used in various chemical reactions as intermediates.
Starting Reagent in the Total Syntheses of Alkaloids
1-Bromo-2-ethyl-4-iodobenzene is used as a starting reagent in the total syntheses of ent-conduramine A and ent-7-deoxypancratistatin . These are alkaloids, a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms.
Use in Material Science
Due to its unique properties, 1-Bromo-2-ethyl-4-iodobenzene is often used in material science for the development of new materials .
Mechanism of Action
The mechanism of action of 1-Bromo-2-ethyl-4-iodobenzene in chemical reactions is likely influenced by the reactivity of the aryl iodide and aryl bromide components of the molecule. Aryl iodides are generally more reactive than aryl bromides, which can influence the course of reactions such as the Sonogashira coupling .
Safety and Hazards
properties
IUPAC Name |
1-bromo-2-ethyl-4-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrI/c1-2-6-5-7(10)3-4-8(6)9/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOAOHJCNSAAUSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90679224 |
Source
|
| Record name | 1-Bromo-2-ethyl-4-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90679224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-ethyl-4-iodobenzene | |
CAS RN |
1160573-87-4 |
Source
|
| Record name | 1-Bromo-2-ethyl-4-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90679224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-bromo-2-ethyl-4-iodobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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